Cas no 1152708-61-6 (5-(3-Methoxyphenyl)-2-methylpyrazol-3-amine)

5-(3-Methoxyphenyl)-2-methylpyrazol-3-amine is a pyrazole derivative characterized by its methoxyphenyl and methylamine substituents, which impart unique reactivity and potential applications in pharmaceutical and agrochemical research. The compound's structure offers versatility as an intermediate in the synthesis of heterocyclic compounds, particularly those targeting bioactive molecules. Its methoxy group enhances solubility and electronic properties, while the pyrazole core provides stability and functionalization opportunities. This compound is valued for its role in medicinal chemistry, where it may serve as a scaffold for developing kinase inhibitors or other therapeutic agents. High purity and well-defined synthetic pathways ensure reproducibility for research applications.

5-(3-Methoxyphenyl)-2-methylpyrazol-3-amine structure

1152708-61-6 structure

Product Name:5-(3-Methoxyphenyl)-2-methylpyrazol-3-amine

CAS No:1152708-61-6

MF:C₁₁H₁₃N₃O

MW:203.240422010422

CID:2141539

PubChem ID:33783221

Update Time:2025-11-02

5-(3-Methoxyphenyl)-2-methylpyrazol-3-amine Chemical and Physical Properties

Names and Identifiers

- 3-(3-methoxyphenyl)-1-methyl-1H-pyrazol-5-amine
- 5-(3-methoxyphenyl)-2-methylpyrazol-3-amine
- NE33751
- Z7691
- 5-(3-Methoxyphenyl)-2-methylpyrazol-3-amine
- Inchi： 1S/C11H13N3O/c1-14-11(12)7-10(13-14)8-4-3-5-9(6-8)15-2/h3-7H,12H2,1-2H3
- InChI Key： FXIWGYYBITYODW-UHFFFAOYSA-N
- SMILES： O(C)C1=CC=CC(=C1)C1C=C(N)N(C)N=1

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 15
Rotatable Bond Count: 2
Complexity: 212
Topological Polar Surface Area: 53.1

5-(3-Methoxyphenyl)-2-methylpyrazol-3-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	M350495-50mg	5-(3-Methoxyphenyl)-2-methylpyrazol-3-amine	1152708-61-6		50mg	$ 50.00	2022-06-03
TRC	M350495-100mg	5-(3-Methoxyphenyl)-2-methylpyrazol-3-amine	1152708-61-6		100mg	$ 95.00	2022-06-03
TRC	M350495-500mg	5-(3-Methoxyphenyl)-2-methylpyrazol-3-amine	1152708-61-6		500mg	$ 320.00	2022-06-03
Chemenu	CM448549-1g	5-(3-Methoxyphenyl)-2-Methylpyrazol-3-aMine	1152708-61-6	95%+	1g	$285	2023-01-04
Enamine	EN300-120678-0.05g	3-(3-methoxyphenyl)-1-methyl-1H-pyrazol-5-amine	1152708-61-6	95%	0.05g	$51.0	2023-06-08
Enamine	EN300-120678-0.1g	3-(3-methoxyphenyl)-1-methyl-1H-pyrazol-5-amine	1152708-61-6	95%	0.1g	$77.0	2023-06-08
Enamine	EN300-120678-0.25g	3-(3-methoxyphenyl)-1-methyl-1H-pyrazol-5-amine	1152708-61-6	95%	0.25g	$109.0	2023-06-08
Enamine	EN300-120678-0.5g	3-(3-methoxyphenyl)-1-methyl-1H-pyrazol-5-amine	1152708-61-6	95%	0.5g	$172.0	2023-06-08
Enamine	EN300-120678-1.0g	3-(3-methoxyphenyl)-1-methyl-1H-pyrazol-5-amine	1152708-61-6	95%	1g	$220.0	2023-06-08
Enamine	EN300-120678-2.5g	3-(3-methoxyphenyl)-1-methyl-1H-pyrazol-5-amine	1152708-61-6	95%	2.5g	$384.0	2023-06-08

5-(3-Methoxyphenyl)-2-methylpyrazol-3-amine Related Literature

1. An artificial photosynthesis system comprising a covalent triazine framework as an electron relay facilitator for photochemical carbon dioxide reduction†

Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
2. An Appraisal of pH triggered Bacitracin drug release, through composite hydrogel systems

RabailGul,MariamMir,MurtazaNAli
3. An ion-gating multinanochannel system based on a copper-responsive self-cleaving DNAzyme†

Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
4. An alumina stabilized graphene oxide wrapped SnO2 hollow sphere LIB anode with improved lithium storage†

Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
5. An alkynylboronatecycloaddition strategy to functionalised benzyne derivatives†

James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156

Related Categories

Additional information on 5-(3-Methoxyphenyl)-2-methylpyrazol-3-amine

Comprehensive Guide to 5-(3-Methoxyphenyl)-2-methylpyrazol-3-amine (CAS No. 1152708-61-6): Properties, Applications, and Market Insights

5-(3-Methoxyphenyl)-2-methylpyrazol-3-amine (CAS No. 1152708-61-6) is a specialized pyrazole derivative that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique methoxyphenyl and methylpyrazole structure, serves as a critical intermediate in the synthesis of bioactive molecules. Researchers and industry professionals frequently search for "5-(3-Methoxyphenyl)-2-methylpyrazol-3-amine uses" or "CAS 1152708-61-6 suppliers," reflecting its growing relevance in drug discovery and material science.

The chemical properties of 5-(3-Methoxyphenyl)-2-methylpyrazol-3-amine include a molecular weight of 203.24 g/mol and a purity typically exceeding 98%. Its solubility in organic solvents like ethanol and dimethyl sulfoxide (DMSO) makes it versatile for laboratory applications. Recent studies highlight its potential as a scaffold for kinase inhibitors, aligning with the trending focus on targeted therapies in oncology. Searches for "pyrazole-based drug development" or "kinase inhibitor intermediates" often lead to this compound, underscoring its niche importance.

In the pharmaceutical industry, 5-(3-Methoxyphenyl)-2-methylpyrazol-3-amine is explored for its role in modulating enzyme activity, particularly in inflammatory pathways. Its structural analogs have shown promise in preclinical trials for autoimmune diseases, a hotspot in 2024 medical research. Queries like "anti-inflammatory pyrazole compounds" or "CAS 1152708-61-6 mechanism" reflect user interest in its therapeutic potential. Additionally, its stability under ambient conditions makes it a preferred choice for industrial-scale synthesis.

The market demand for 5-(3-Methoxyphenyl)-2-methylpyrazol-3-amine is driven by its utility in high-throughput screening and combinatorial chemistry. Suppliers often highlight its availability as a "research-grade chemical" or "custom synthesis building block," catering to academic and commercial labs. With the rise of AI-driven drug discovery, this compound's structure-activity relationship (SAR) data is increasingly valuable, as seen in searches for "machine learning in chemical synthesis."

From a safety perspective, 5-(3-Methoxyphenyl)-2-methylpyrazol-3-amine requires standard laboratory precautions, including the use of gloves and ventilation. Regulatory databases classify it as a non-hazardous substance under normal handling conditions, addressing common queries like "CAS 1152708-61-6 safety data." Its environmental impact is minimal, aligning with the global push for green chemistry—a trending topic in 2024.

In conclusion, 5-(3-Methoxyphenyl)-2-methylpyrazol-3-amine (CAS No. 1152708-61-6) stands at the intersection of innovation and practicality. Its applications span drug development, material science, and biochemical research, making it a compound of enduring interest. As searches for "pyrazole derivatives in medicine" continue to rise, this molecule exemplifies the synergy between chemical ingenuity and industrial applicability.